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Compound of Interest

Compound Name: 2-Mes-ADP

CAS No.: 475193-31-8

Cat. No.: B604956 Get Quote

Scientific Rationale for Controlled Disposal

As researchers, we must look beyond the Safety Data Sheet (SDS). While 2-MeS-ADP is

frequently labeled "Caution: Substance not fully tested," its mechanism of action dictates our

disposal strategy.

The Bioactivity Factor: 2-MeS-ADP is a potent agonist of mammalian P2Y1, P2Y12, and

P2Y13 receptors [1]. These receptors are evolutionarily conserved. Releasing stable, high-

affinity agonists into municipal wastewater can theoretically disrupt purinergic signaling in

aquatic organisms, affecting thrombocytes and neural development. Therefore, we treat this

not just as chemical waste, but as bioactive waste.

Table 1: Physicochemical Properties Relevant to Disposal
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Property Specification Operational Implication

CAS Number 31921-07-0 (Generic) Use for waste manifesting.

Physical State Solid (Lyophilized powder)
High risk of aerosolization; use

fume hood.

Solubility Water (50 mg/mL)
Readily mobilizes in water

systems (Runoff risk).

Stability Labile at acidic pH (< pH 4)

Hydrolyzes to 2-MeS-AMP; do

not rely on pH alone for

deactivation.

Reactivity
Incompatible with strong

oxidizers

Do not mix with

bleach/peroxides in waste

carboys.

Part 2: Disposal Workflows & Protocols
Protocol A: Solid Waste (Lyophilized Powder/Spills)
Context: Expired stock or spill cleanup.

PPE: Nitrile gloves (double-gloved recommended), lab coat, safety goggles. Respiratory

protection (N95) if working outside a fume hood.

Containment:

Expired Vials: Keep the cap tight. Wrap the vial in Parafilm. Place the entire vial into a

clear plastic waste bag.

Spills: Dampen a paper towel with water (to prevent dust generation) and wipe up the

powder. Place the towel into the solid waste bag.

Labeling: Affix a hazardous waste tag.

Constituents: "2-Methylthioadenosine-5'-diphosphate (Trace)."

Hazard Checkbox: "Toxic" (Precautionary classification for bioactive agents).[1]
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Destination: Solid Chemical Waste Drum (for Incineration).

Protocol B: Liquid Waste (Stock Solutions & Aliquots)
Context: High-concentration stock solutions (e.g., 10mM - 100mM).

Crucial Decision Point: The disposal stream is determined by the solvent, not the solute.

Aqueous Solutions (Water/TE Buffer):

Pour into the Aqueous Chemical Waste carboy.

Note: Ensure the carboy pH is between 5-9 to prevent uncontrolled hydrolysis or off-

gassing if other wastes are present.

Organic Solutions (DMSO/Ethanol):

Pour into the Non-Halogenated Organic Solvent carboy.

Reasoning: 2-MeS-ADP is often dissolved in DMSO for stock. DMSO penetrates skin and

carries the agonist with it; handle with extreme care.

Protocol C: Experimental Waste (Cell Culture Media)
Context: Micromolar concentrations (e.g., 10µM) in large volumes of media.

Assessment: At low micromolar concentrations, the volume of media is the primary waste

driver.

Deactivation (Optional but Recommended):

If your facility permits, autoclave the media waste. Thermal degradation breaks the

phosphoanhydride bonds, reducing the compound to less active nucleosides.

Disposal:

Standard: Collect in "Liquid Biohazardous Waste" or "Chemical Waste" carboys depending

on whether viral/bacterial vectors are also present.
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Strict Compliance: If no biological agents are present, default to Aqueous Chemical Waste

to ensure incineration.

Part 3: Logic Visualization (Decision Tree)
The following diagram outlines the decision logic for segregating 2-MeS-ADP waste streams to

ensure compliance and safety.

Waste: 2-MeS-ADP
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Caption: Operational decision tree for segregating 2-MeS-ADP waste based on physical state

and solvent carrier.

Part 4: Regulatory & Compliance Notes
RCRA Status (USA): 2-MeS-ADP is not a P-listed or U-listed waste [2]. However, the

"Generator Knowledge" clause requires us to declare it based on its biological potency.

European CLP: Dispose of contents/container to an approved waste disposal plant in

accordance with local/regional/national/international regulations [3].

Chain of Custody: Always fill out the waste manifest completely. "Unknowns" cost

significantly more to dispose of and delay pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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